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Thermodynamic Properties of Alpha-Calacorene

The table below lists key thermodynamic properties for alpha-Calacorene, calculated using the Joback

method [1].

Property Symbol Value Unit State

Enthalpy of Formation ΔfH°gas -31.67 kJ/mol Gas

Gibbs Free Energy of Formation ΔfG° 235.11 kJ/mol Not specified

Enthalpy of Fusion ΔfusH° 21.21 kJ/mol Phase change

Enthalpy of Vaporization ΔvapH° 53.23 kJ/mol Phase change

Boiling Point Tboil 593.95 K -

Melting Point Tfus 322.97 K -

Critical Temperature Tc 815.53 K -

Critical Pressure Pc 2117.78 kPa -
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Property Symbol Value Unit State

Critical Volume Vc 0.697 m³/kmol -

Methodology and Data Source Notes

The quantitative data presented is based on calculated, not experimentally measured, values [1].

Computational Method: The properties were determined using the Joback method, a group

contribution technique that estimates thermodynamic properties based on the molecular structure and
functional groups of the compound [1].

Data Source: This information is indexed by Cheméo, which aggregates data from various sources,
including the NIST Chemistry WebBook [1].

Research Implications: The reliance on calculated data highlights a gap in the current scientific
literature. Therefore, experimental validation of these properties is a necessary and valuable

direction for future research.

Pathways for Property Determination

The following diagram outlines the general pathways for determining the enthalpy of formation, highlighting

that computational methods are the primary source for alpha-Calacorene data.
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Determine ΔfH° of
Alpha-Calacorene

Experimental Method Computational Method

Calorimetry Group Contribution
(Joback Method)

Experimental Value Calculated Value
(e.g., -31.67 kJ/mol)

For Alpha-Calacorene,
this is the primary source

of available data.

Click to download full resolution via product page

Research Context and Applications

Chemical Identity: Alpha-Calacorene (C₁₅H₂₀) is a sesquiterpene hydrocarbon, a class of organic

compounds found in various plants and essential oils [2].
Potential Bioactivities: Preliminary research suggests it may possess biological activities such as

antioxidant and antimicrobial properties, though these findings require further investigation and
confirmation [2]. Its potential interaction with bacterial proteins hints at possible applications in

developing new antibacterial agents [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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